Cas no 21802-80-2 (9H-Purin-6-amine,N-(1,4-cyclohexadien-1-ylmethyl)-)

9H-Purin-6-amine,N-(1,4-cyclohexadien-1-ylmethyl)- structure
21802-80-2 structure
Product Name:9H-Purin-6-amine,N-(1,4-cyclohexadien-1-ylmethyl)-
CAS No:21802-80-2
MF:C12H13N5
MW:227.265121221542
CID:285858
PubChem ID:3889899
Update Time:2025-04-19

9H-Purin-6-amine,N-(1,4-cyclohexadien-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-(1,4-cyclohexadien-1-ylmethyl)-
    • N-(cyclohexa-1,4-dien-1-ylmethyl)-7H-purin-6-amine
    • AC1MYZ66
    • NSC145025
    • NSC-145025
    • DTXSID50397795
    • 21802-80-2
    • Inchi: 1S/C12H13N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-2,5,7-8H,3-4,6H2,(H2,13,14,15,16,17)
    • InChI Key: FBJAIBMUYCMTMC-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N=CN2)CC1=CCC=CC1

Computed Properties

  • Exact Mass: 227.11729
  • Monoisotopic Mass: 227.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 61.47
  • LogP: 2.11420
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